Cas no 1172889-70-1 (1-Piperidinepropanimidamide, acetate (1:2))
1-Piperidinepropanimidamide, acetate (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinepropanimidamide, acetate (1:2)
-
- MDL: MFCD09260501
- Inchi: 1S/C8H17N3.C2H4O2/c9-8(10)4-7-11-5-2-1-3-6-11;1-2(3)4/h1-7H2,(H3,9,10);1H3,(H,3,4)
- InChI Key: CPDNTDWMLZQWFL-UHFFFAOYSA-N
- SMILES: C(=O)(O)C.C(N1CCCCC1)CC(N)=N
1-Piperidinepropanimidamide, acetate (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB288869-5 g |
1-Piperidinepropanimidamide 2HOAc |
1172889-70-1 | 5 g |
€1,306.00 | 2023-07-20 | ||
| abcr | AB288869-5g |
1-Piperidinepropanimidamide 2HOAc; . |
1172889-70-1 | 5g |
€1306.00 | 2025-04-22 |
1-Piperidinepropanimidamide, acetate (1:2) Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 1-Piperidinepropanimidamide, acetate (1:2)
Introduction to 1-Piperidinepropanimidamide, acetate (1:2) and Its Significance in Modern Chemical Research
1-Piperidinepropanimidamide, acetate (1:2), with the CAS number 1172889-70-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework incorporating both piperidine and propanimidamide moieties, has garnered attention for its potential applications in drug discovery and molecular recognition. The acetate salt form (1:2) further enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.
The piperidine ring, a six-membered heterocyclic structure containing a nitrogen atom, is widely recognized for its presence in numerous biologically active molecules. Its ability to mimic the conformational flexibility of natural amino acids has made it a preferred scaffold in medicinal chemistry. In contrast, the propanimidamide group introduces a polar amide functionality, which can participate in hydrogen bonding interactions and influence the overall physicochemical properties of the molecule. The combination of these two structural elements in 1-Piperidinepropanimidamide, acetate (1:2) suggests a promising candidate for designing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such hybrid structures in drug design. Studies have demonstrated that the presence of piperidine and amide moieties can enhance binding affinity to biological targets, particularly enzymes and receptors involved in metabolic pathways. For instance, derivatives of piperidine have been explored as inhibitors of kinases and proteases, while propanimidamide-based compounds have shown efficacy in modulating neurotransmitter systems. The acetate salt form (1:2) further improves pharmacokinetic profiles by optimizing solubility and stability.
In the context of modern pharmaceutical research, 1-Piperidinepropanimidamide, acetate (1:2) serves as a valuable building block for synthesizing more complex molecules. Its structural features allow for facile modifications at multiple positions, enabling chemists to tailor properties such as lipophilicity, metabolic stability, and target specificity. The compound’s versatility has been exploited in the development of small-molecule probes for biochemical assays and as a precursor for larger peptidomimetics designed to interact with specific protein targets.
One notable application of 1-Piperidinepropanimidamide, acetate (1:2) is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating the piperidine-propanimidamide scaffold into inhibitor designs, researchers have been able to achieve high selectivity and potency against target kinases. For example, recent studies have reported novel inhibitors derived from this compound that exhibit superior binding affinities compared to existing drugs on the market.
The role of 1-Piperidinepropanimidamide, acetate (1:2) extends beyond kinase inhibition. Its structural motif has also been explored in the development of antiviral agents. The ability of piperidine derivatives to mimic natural amino acids allows them to interact with viral proteases and polymerases, disrupting critical steps in viral replication cycles. Furthermore, the propanimidamide group can be functionalized to enhance interactions with viral proteins, leading to the discovery of potent antiviral compounds.
Molecular dynamics simulations have played a crucial role in understanding the behavior of 1-Piperidinepropanimidamide, acetate (1:2) within biological systems. These studies have revealed insights into how the compound’s conformational flexibility influences its binding interactions with targets. By analyzing solvent-accessible surfaces and hydrogen bonding networks, researchers can predict binding modes and optimize lead structures for improved efficacy. Such computational approaches are indispensable in modern drug discovery pipelines.
The synthesis of 1-Piperidinepropanimidamide, acetate (1:2) involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions at the piperidine nitrogen followed by condensation reactions to introduce the propanimidamide moiety. The final step involves salt formation with acetic acid to enhance stability and solubility. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility.
The pharmacological profile of 1-Piperidinepropanimidamide, acetate (1:2) has been evaluated through both in vitro and in vivo studies. In cell-based assays, derivatives of this compound have demonstrated inhibitory activity against various therapeutic targets with low micromolar potency. Preclinical studies have further supported its potential as a lead compound for further development into clinical candidates. Pharmacokinetic assessments indicate favorable absorption, distribution, metabolism, and excretion profiles when administered orally or intravenously.
The future prospects for 1-Piperidinepropanimidamide, acetate (1:2) are promising given its structural versatility and broad applicability across multiple therapeutic areas. Ongoing research aims to explore novel derivatives with enhanced properties such as improved bioavailability or target selectivity using structure-activity relationship studies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress toward clinical applications.
1172889-70-1 (1-Piperidinepropanimidamide, acetate (1:2)) Related Products
- 2680539-17-5(1-methylpiperidine-4-carboximidamide, acetic acid)
- 1171891-02-3(3-Dimethylamino-propionamidine 2HOAc)
- 2648945-23-5(1-ethylpiperidine-4-carboximidamide, acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)